Cas no 2172116-00-4 (2-{7-azabicyclo2.2.1heptane-7-sulfonyl}-1-(pyridin-3-yl)ethan-1-amine)

• Product Name: 2-{7-azabicyclo2.2.1heptane-7-sulfonyl}-1-(pyridin-3-yl)ethan-1-amine
• CAS No: 2172116-00-4
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 6361004
• PubChem ID: 165522805
• Update Time: 2025-06-26

2-{7-azabicyclo2.2.1heptane-7-sulfonyl}-1-(pyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{7-azabicyclo2.2.1heptane-7-sulfonyl}-1-(pyridin-3-yl)ethan-1-amine
• 2-{7-azabicyclo[2.2.1]heptane-7-sulfonyl}-1-(pyridin-3-yl)ethan-1-amine
• EN300-1283530
• 2172116-00-4

• Inchi： 1S/C13H19N3O2S/c14-13(10-2-1-7-15-8-10)9-19(17,18)16-11-3-4-12(16)6-5-11/h1-2,7-8,11-13H,3-6,9,14H2
• InChI Key： ZZQRHHWZJWOHKF-UHFFFAOYSA-N
• SMILES： S(CC(C1C=NC=CC=1)N)(N1C2CCC1CC2)(=O)=O

Computed Properties

• Exact Mass: 281.11979803g/mol
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-{7-azabicyclo2.2.1heptane-7-sulfonyl}-1-(pyridin-3-yl)ethan-1-amine

Introduction to 2-{7-azabicyclo-2.2.1-heptane-7-sulfonyl}-1-(pyridin-3-yl)ethan-1-amine (CAS No. 2172116-00-4)

2-{7-azabicyclo-2.2.1-heptane-7-sulfonyl}-1-(pyridin-3-yl)ethan-1-amine, identified by its CAS number 2172116-00-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by a fused bicyclic system incorporating an azabicycloalkane moiety, which is appended with a sulfonyl group and a pyridine-based amine moiety. Such structural motifs are frequently explored in drug discovery programs for their potential to modulate biological pathways through precise interactions with target proteins and enzymes.

The bicyclic scaffold of this molecule, specifically the 7-azabicyclo[2.2.1]heptane core, imparts a rigid three-dimensional structure that can be advantageous in optimizing binding affinity and selectivity. The presence of the sulfonyl group (–SO₂–) at the 7-position of the bicyclic system not only enhances the compound’s solubility but also introduces a polar interaction surface, which is critical for recognizing biological targets with high efficacy. Additionally, the pyridine ring at the 1-position serves as a hydrogen bond acceptor and can engage in π-stacking interactions, further contributing to the compound’s pharmacophoric features.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such molecules with unprecedented accuracy. Studies utilizing molecular dynamics simulations and virtual screening algorithms suggest that compounds containing the 7-azabicyclo[2.2.1]heptane scaffold exhibit promising interactions with enzymes involved in metabolic pathways and signal transduction cascades. For instance, preliminary docking studies indicate that this molecule may bind to the active sites of kinases and proteases, making it a potential candidate for developing treatments against inflammatory diseases and cancer.

The sulfonyl group in this compound is particularly noteworthy, as sulfonylated derivatives have long been recognized for their biological activity across multiple therapeutic areas. In particular, sulfonylureas are well-documented for their glucose-lowering effects in diabetes management, while sulfonylaminosulfones have shown efficacy in treating autoimmune disorders. The incorporation of this moiety into the bicyclic core of CAS No. 2172116-00-4 may confer similar pharmacological properties while introducing novel mechanisms of action through the combined influence of the azabicycloalkane and pyridine components.

Furthermore, the pyridin-3-yl substituent at the amine position introduces additional opportunities for functionalization and derivatization. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to modulate biological activity through hydrogen bonding and hydrophobic interactions. The specific positioning at the 3-position of the pyridine ring may enhance metabolic stability while maintaining optimal binding affinity to biological targets. This strategic placement allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area, which are critical factors in drug-like characteristics.

In light of these structural features, researchers have begun exploring synthetic routes to access derivatives of CAS No. 2172116-00-4 with enhanced bioactivity or improved pharmacokinetic profiles. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have enabled chemists to construct complex scaffolds with high precision. These techniques allow for the introduction of chiral centers or modified heterocycles that could further refine biological activity while minimizing off-target effects.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For example, analogs featuring modifications to the azabicyclo[2.2.1]heptane core have been investigated for their herbicidal properties due to their ability to disrupt essential plant enzymes involved in growth regulation. Similarly, derivatives with optimized solubility profiles may find utility as intermediates in organic synthesis or as components in advanced materials requiring specific electronic or optical properties.

Recent publications highlight collaborative efforts between academic institutions and pharmaceutical companies to explore novel applications of heterocyclic compounds like CAS No. 2172116-00-4. These studies often leverage high-throughput screening platforms coupled with structure-based drug design approaches to identify lead compounds with therapeutic potential. The integration of machine learning models into this process has accelerated virtual screening efforts by predicting binding affinities and toxicological liabilities before experimental validation becomes necessary.

The development pipeline for this class of compounds remains dynamic, with ongoing research aimed at addressing unmet medical needs across various disease indications. For instance, preclinical studies are underway to evaluate whether derivatives exhibit anti-inflammatory or neuroprotective effects by modulating specific signaling pathways implicated in chronic diseases such as rheumatoid arthritis or neurodegenerative disorders like Alzheimer’s disease.

As computational tools continue to evolve alongside synthetic methodologies, researchers will increasingly rely on interdisciplinary approaches combining chemistry, biology, and informatics to accelerate drug discovery initiatives involving complex molecules like CAS No., 2172116–00–4 . This holistic strategy ensures that promising candidates not only demonstrate robust biochemical activity but also meet stringent criteria regarding safety profiles , bioavailability ,and manufacturability .